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Compound of Interest

Compound Name: Isobutyranilide

Cat. No.: B1607330

For immediate release: This document provides essential safety and logistical information for
the proper disposal of isobutyranilide. Researchers, scientists, and drug development
professionals are advised to adhere to these procedures to ensure personal safety and
environmental compliance. Isobutyranilide is a solid organic compound that requires careful
handling as hazardous waste.

Hazard Identification and Immediate Precautions

Isobutyranilide is classified as a hazardous substance. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Acute Toxicity, Oral: Harmful if swallowed.

Skin Corrosion/lrritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye damage.

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Before handling, personnel must wear appropriate Personal Protective Equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat. All work with
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isobutyranilide and its waste should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

Waste Classification and Handling

All materials contaminated with isobutyranilide, including unused or expired product,
contaminated labware (e.g., weighing boats, spatulas), and spill cleanup materials, must be
treated as hazardous waste.

Crucial Handling Principles:

e Do not dispose of isobutyranilide in the regular trash.

e Do not dispose of isobutyranilide down the sink or drain.

o Evaporation in a fume hood is not an acceptable method of disposal.

» Segregate isobutyranilide waste from other waste streams, especially liquids and
incompatible chemicals.

Step-by-Step Disposal Protocol

The following procedure outlines the standard operating procedure for the disposal of solid
isobutyranilide waste in a laboratory setting.

Step 1: Container Selection and Preparation

o Select a designated, chemically compatible waste container for solid hazardous waste. A
high-density polyethylene (HDPE) container with a screw-on lid is recommended.

o Ensure the container is clean, dry, and in good condition.
« If reusing a container, ensure all previous labels are completely removed or defaced.
Step 2: Waste Collection

o Carefully transfer the solid isobutyranilide waste into the designated container.
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e Use a dedicated spatula or scoop for the transfer to avoid cross-contamination.

¢ Do not overfill the container; it should be no more than 90% full to allow for expansion and
prevent spillage.

Step 3: Labeling

o Affix a "Hazardous Waste" label to the container as soon as the first particle of waste is
added.

e The label must include:

The words "Hazardous Waste".

[e]

[e]

The full chemical name: "Isobutyranilide".

The CAS Number: 4406-41-1.

o

[¢]

The hazard characteristics (e.g., "Toxic," "Irritant™).

The accumulation start date.

[¢]

[e]

The name and contact information of the principal investigator or laboratory supervisor.

Step 4: Storage in a Satellite Accumulation Area (SAA)

o Keep the waste container securely closed at all times, except when adding waste.

o Store the container in a designated Satellite Accumulation Area (SAA). The SAA should be:

o At or near the point of generation.

o Under the control of the laboratory personnel.

o Away from general laboratory traffic.

o Store the isobutyranilide waste container with secondary containment, such as a tray or
bin, to contain any potential leaks or spills.
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e Ensure the waste is segregated from incompatible materials.

Step 5: Arranging for Disposal

o Monitor the amount of waste accumulated. Do not exceed the SAA limits (typically 55 gallons

of non-acute hazardous waste).

e Once the container is full or has been in the SAA for the maximum allowable time (consult

your institution's policy, often 9-12 months), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

contractor.

» Follow your institution's specific procedures for requesting a waste pickup.

Data Presentation

The following tables summarize key quantitative data for isobutyranilide.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C10H13NO

Molecular Weight 163.22 g/mol
Appearance Solid

Melting Point Data not readily available
Boiling Point Data not readily available

logP (Octanol/Water Partition Coefficient)

1.9 (Predicted)

Table 2: Toxicological Data

Test Species Route Value
LD50 Mouse Oral 1130 mg/kg[1]
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Table 3: Chemical Incompatibilities

Incompatible Materials Rationale

Strong Oxidizing Agents May react violently, leading to fire or explosion.

_ May cause hydrolysis or other hazardous
Strong Acids i
reactions.

May cause hydrolysis or other hazardous
Strong Bases )
reactions.

Experimental Protocols

Key Experiment: Small-Scale Spill Cleanup Protocol

This protocol details the methodology for safely cleaning up a small spill (less than 5 grams) of
solid isobutyranilide in a laboratory setting.

Materials:

o Personal Protective Equipment (PPE): 2 pairs of chemical-resistant gloves, safety goggles,
lab coat.

 Inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbent).
e Two plastic dustpans and a brush (dedicated for spill cleanup).

» Sealable, labeled hazardous waste bag.

¢ Designated solid hazardous waste container.

e Soap and water.

Procedure:

e Immediate Response:

o Alert personnel in the immediate area of the spill.
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o If the spill is outside of a fume hood, ensure the area is well-ventilated. Avoid creating
dust.

e Containment:

o Carefully place absorbent material over the spilled isobutyranilide to prevent it from
becoming airborne.

o Cleanup:

o Wearing appropriate PPE, gently sweep the absorbent material and isobutyranilide into a
plastic dustpan using a brush.

o Use a second dustpan to aid in collecting the material.
o Place the collected material into a properly labeled hazardous waste bag.

o Decontamination:

[¢]

Wipe the spill area with a damp paper towel.

[e]

Place the paper towel into the hazardous waste bag.

o

Clean the area with soap and water.

[¢]

Place all contaminated materials, including the outer pair of gloves, into the hazardous
waste bag.

e Final Disposal:

o Seal the hazardous waste bag and place it in the designated solid hazardous waste
container for isobutyranilide.

o Thoroughly wash hands with soap and water after completing the cleanup.

o Report the spill to the laboratory supervisor.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Identify Isobutyranilide Waste

Don Appropriate PPE

Select & Prepare
Compatible Waste Container

& Storage

Collection

Transfer Waste to Container

Affix Hazardous Waste Label

Store in Designated SAA
(Secondary Containment)

Final D

isposal

Monitor Accumulation
(Volume & Time)

Request EHS Pickup

@r Disposal by@

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of isobutyranilide waste.
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Caption: Experimental workflow for small-scale isobutyranilide spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. RTECS NUMBER-NQ4250000-Chemical Toxicity Database [drugfuture.com]

« To cite this document: BenchChem. [Proper Disposal of Isobutyranilide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607330#isobutyranilide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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